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Compound of Interest

4-Chloro-2-methyl-6-nitro-
Compound Name:
pyrimidine

Cat. No.: B13746838

Get Quote

A Technical Guide to Pyridine and Pyrimidine
Intermediates in Drug Discovery
Executive Summary

The molecular formula C5H3CI2ZN302 represents a class of nitrogen-rich heteroaromatic

scaffolds critical in medicinal chemistry.[1] It does not refer to a single compound but rather a
set of structural isomers, primarily substituted pyridines and pyrimidines. These compounds
serve as electrophilic "warheads" in the synthesis of kinase inhibitors, antivirals, and
agrochemicals due to their susceptibility to Nucleophilic Aromatic Substitution (

).

This guide provides a definitive IUPAC nomenclature breakdown for the two most chemically
significant isomers and details the synthetic utility of the pyridine derivative, a common building
block in pharmaceutical development.

Part 1: Structural Analysis and Isomerism
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To determine the IUPAC name, we must first calculate the Degree of Unsaturation (DoU) to

understand the ring/bond structure.

Formula:

Applying this to C5H3CI2N302:

A DoU of 5 typically indicates an aromatic ring (4 degrees: 1 ring + 3

-bonds) plus one exocyclic

-bond (e.g., a nitro group

or carbonyl).

The Two Primary Isomers

In drug development contexts, this formula almost exclusively refers to one of the following two

scaffolds:
Feature Isomer A (Pyridine Core) Isomer B (Pyrimidine Core)
Structure Substituted Pyridine Substituted Pyrimidine
Amine ( Methyl (
), Nitro ( ), Nitro (
Functional Groups
), 2x Chloro ( ), 2x Chloro (
) )
2,6-Dichloro-3-nitropyridin-4- 4,6-Dichloro-2-methyl-5-
IUPAC Name ) ) o
amine nitropyrimidine
CAS Registry 1979-96-0 13162-43-1

Key Application

Kinase inhibitor scaffold (ATP
binding site)

Antifolate/Antimetabolite

synthesis

Part 2: Systematic IUPAC Nomenclature (Step-by-Step)
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We will focus on Isomer A (2,6-Dichloro-3-nitropyridin-4-amine) as the primary case study, as
its naming conventions involve complex prioritization rules often encountered in regulatory
submissions.

1. Identify the Principal Functional Group

The pyridine ring contains three substituents:

e (Chloro)
o (Nitro)

e (Amino)
Rule: According to IUPAC P-41, the principal functional group determines the suffix.
e Amine > Nitro > Halogen.

e Therefore, the parent structure is pyridin-4-amine (or 4-aminopyridine).

2. Numbering the Heterocycle

The pyridine nitrogen is always position 1. We must number the ring to give the substituents
the lowest possible locant set.

o Path A (Clockwise): N=1, Cl=2 , NO2=3, NH2=4, CI=6 . Set: 2,3,4,6.
o Path B (Counter-Clockwise): N=1, CI=2 , NH2=4, NO2=5, CI=6 . Set: 2,4,5,6.

Comparison: The first point of difference is at the second number (3 vs 4). Path A (2,3,4,6) is
lower.

Position 2: Chloro[2]

Position 3: Nitro

Position 4: Amine (Parent)[3]

Position 6: Chloro[2]
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3. Alphabetical Assembly

Substituents are listed alphabetically (ignoring prefixes like di-, tri-).
e Chloro

» Nitro

Final IUPAC Name: 2,6-Dichloro-3-nitropyridin-4-amine

(Note: "4-Amino-2,6-dichloro-3-nitropyridine"” is a common semi-systematic name accepted in
many journals, but the suffix-based name above is the Preferred IUPAC Name or PIN).

Part 3: Technical Deep Dive — Reactivity & Synthesis

Context: This compound is rarely the final drug; it is an intermediate. The presence of the
electron-withdrawing nitro group and the pyridine nitrogen makes the chlorines at positions 2
and 6 highly electrophilic.

Mechanism: Regioselective Nucleophilic Aromatic Substitution (

)

In drug design, researchers often displace one chlorine with a nucleophile (e.g., a complex
amine) to attach a "tail" that interacts with the solvent-front region of a protein target.

» Regioselectivity: The chlorine at C2 is generally more reactive than C6 if C3 is occupied by a
nitro group, due to the inductive electron-withdrawal of the nitro group ortho to the C2
position, stabilizing the Meisenheimer complex intermediate.

Experimental Workflow: Synthesis of the C5H3CI2N302 Core

The following protocol outlines the generation of this core from a precursor, ensuring high purity
for downstream applications.

Precursor: 4-Amino-2,6-dichloropyridine.

Reagents:
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e Concentrated Sulfuric Acid (

)

e Fuming Nitric Acid (

Protocol:
¢ Dissolution: Dissolve 10.0 g of 4-amino-2,6-dichloropyridine in 40 mL of conc.

at 0°C. Maintain temperature <5°C to prevent exotherms.
 Nitration: Add a mixture of fuming

(4.5 mL) and

(10 mL) dropwise over 30 minutes.

e Reaction: Allow the mixture to warm to 20°C and stir for 2 hours. Monitor via TLC (30%
EtOAc/Hexane) or LC-MS.

o Checkpoint: Look for the disappearance of the starting material peak (M+H = 163) and
appearance of product (M+H = 208).

e Quench: Pour the reaction mixture onto 200 g of crushed ice. The product will precipitate as
a yellow solid.

o Neutralization: Adjust pH to ~4-5 using 50% NaOH solution (carefully!).
« |solation: Filter the solid, wash with cold water, and dry under vacuum.

Yield Expectation: 85-90%.

Part 4: Visualization of Reaction Pathways

The following diagram illustrates the synthesis of the C5H3CI2N302 core and its downstream
utility in creating a scaffold for kinase inhibitors.
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Figure 1: Synthetic pathway transforming the pyridine precursor into the C5H3CI2N302
"warhead" and its subsequent use in drug discovery via Nucleophilic Aromatic Substitution.

Part 5: Analytical Characterization Data

When verifying the identity of 2,6-Dichloro-3-nitropyridin-4-amine, compare experimental data
against these standard values.

Property Specification Notes
Molecular Weight 207.99 g/mol Monoisotopic mass
Appearance Yellow crystalline solid Typical of nitro-aromatics

Sharp melting range indicates

Melting Point 158 - 162 °C )
purity
7.8 (s, 2H,
The single aromatic proton is
1H NMR (DMSO-d6) . _
), key for confirmation

6.9 (s, 1H, Ar-H)

Characteristic chlorine isotope
pattern (3:[2][3][4]1)

LC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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